Dihydroxymethylfuratrizine
Overview
Description
Panfuran S is a member of furans and a C-nitro compound.
Scientific Research Applications
Catalytic Advances in Biomass Conversion
Catalytic Production and Application of Biomass-Derived Derivatives : Research in catalytic systems for converting biomass into value-added chemicals such as 2,5-dihydroxymethylfuran (DHMF) showcases the potential applications of similar compounds in renewable energy and green chemistry. These studies focus on developing productive approaches for DHMF production, a compound with wide potential applications due to its unique structure. The research emphasizes advancements in chemocatalytic pathways for DHMF synthesis, highlighting the importance of sustainable chemical production methods (Hu et al., 2018).
Advances in Drug Delivery Systems
Innovative Formulations for Enhanced Drug Delivery : The development of fast-dissolving films and semisolid formulations for drugs like levocetirizine dihydrochloride points towards innovative drug delivery systems. These studies focus on enhancing bioavailability and convenience of administration, aiming for quicker onset of action in treating allergies. Such research demonstrates the potential for applying similar methodologies to other compounds for improved therapeutic effects (Prabhu et al., 2011).
Environmental Applications
Advanced Oxidation Processes : The degradation of pharmaceutical drugs in environmental settings using advanced oxidation processes (AOPs) like ozonation and H2O2/UV highlights the application of chemical processes in water treatment and pollution control. Such research underscores the importance of understanding the chemical behavior of compounds like diclofenac in environmental contexts and exploring efficient methods for their removal from wastewater (Vogna et al., 2004).
properties
CAS RN |
794-93-4 |
|---|---|
Molecular Formula |
C11H11N5O5 |
Molecular Weight |
293.24 g/mol |
IUPAC Name |
[hydroxymethyl-[6-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-1,2,4-triazin-3-yl]amino]methanol |
InChI |
InChI=1S/C11H11N5O5/c17-6-15(7-18)11-12-5-8(13-14-11)1-2-9-3-4-10(21-9)16(19)20/h1-5,17-18H,6-7H2/b2-1+ |
InChI Key |
RQWQIVXLPCFXCO-OWOJBTEDSA-N |
Isomeric SMILES |
C1=C(OC(=C1)[N+](=O)[O-])/C=C/C2=CN=C(N=N2)N(CO)CO |
SMILES |
C1=C(OC(=C1)[N+](=O)[O-])C=CC2=CN=C(N=N2)N(CO)CO |
Canonical SMILES |
C1=C(OC(=C1)[N+](=O)[O-])C=CC2=CN=C(N=N2)N(CO)CO |
Other CAS RN |
794-93-4 |
Pictograms |
Health Hazard |
synonyms |
3-(dihydroxymethyl)amino-6-(5-nitro-2-furylethenyl)-1,2,4-triazine 3-di(hydroxymethyl)amino-6-(2-(5-nitro-2-furyl)vinyl)-1,2,4-triazine dihydroxymethylfuratrizine Panfuran S |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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